1-(4-Bromo-2-methylphenyl)piperidin-2-one

• Molecular Formula: C12H14BrNO
• Molecular Weight: 268.15 g/mol
• IUPAC Name: 1-(4-bromo-2-methylphenyl)piperidin-2-one
• InChI: InChI=1S/C12H14BrNO/c1-9-8-10(13)5-6-11(9)14-7-3-2-4-12(14)15/h5-6,8H,2-4,7H2,1H3
• InChI Key: SKVKKSPQUJLHQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)N2CCCCC2=O

Description

1-(4-Bromo-2-methylphenyl)piperidin-2-one is a brominated piperidinone derivative characterized by a piperidine-2-one core substituted with a 4-bromo-2-methylphenyl group at the nitrogen atom.

The compound is listed in commercial catalogs (e.g., Combi-Blocks) with a purity of 97% (CAS: 1157455-49-6) and has been discontinued by suppliers like CymitQuimica . Its synthesis typically involves multi-step reactions, including nucleophilic substitution and catalytic hydrogenation, as seen in related compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Bromo-2-methylphenyl)piperidin-2-one typically involves the reaction of 4-bromo-2-methylbenzaldehyde with piperidine under specific conditions. One common method includes the use of a catalyst to facilitate the reaction, followed by purification steps to isolate the desired product .

Industrial Production Methods

In industrial settings, the production of 1-(4-Bromo-2-methylphenyl)piperidin-2-one may involve large-scale reactions using similar synthetic routes. The process is optimized for yield and purity, often employing continuous flow reactors and advanced purification techniques to ensure consistent quality .

Chemical Reactions Analysis

Types of Reactions

1-(4-Bromo-2-methylphenyl)piperidin-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can convert the compound into different derivatives.

Substitution: The bromine atom in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide can be employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different ketones or carboxylic acids, while substitution reactions can produce a variety of substituted piperidines .

Scientific Research Applications

1-(4-Bromo-2-methylphenyl)piperidin-2-one has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 1-(4-Bromo-2-methylphenyl)piperidin-2-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and are the subject of ongoing research .

Comparison with Similar Compounds

Substituent Position and Electronic Effects

The position of substituents on the phenyl ring and the nature of the heterocyclic core critically influence physicochemical properties and reactivity. Below is a comparative analysis of key analogs:

Compound	CAS Number	Substituents	Key Features
1-(4-Bromo-2-methylphenyl)piperidin-2-one	1157455-49-6	4-Br, 2-Me on phenyl	High purity (97%); commercial availability; bromine enhances electrophilicity
1-(3-Bromo-2-methylphenyl)piperidin-2-one	1231891-49-8	3-Br, 2-Me on phenyl	95% purity; meta-bromine may alter steric interactions compared to para-Br
1-(4-Nitrophenyl)piperidin-2-one	38560-30-4	4-NO₂ on phenyl	Nitro group increases electron-withdrawing effects, impacting redox stability
1-(4-Iodophenyl)piperidin-2-one	385425-15-0	4-I on phenyl	Iodo substituent offers potential for radio-labeling applications
1-(4-(Trifluoromethyl)phenyl)piperidin-2-one	1257664-90-6	4-CF₃ on phenyl	CF₃ group enhances lipophilicity and metabolic stability; safety data available

Physicochemical Properties

• Methyl Group : Improves lipophilicity (logP) and may reduce metabolic degradation .
• Nitro vs. Bromine : Nitro groups lower electron density, making the compound more reactive in electrophilic substitutions compared to bromine .

Biological Activity

1-(4-Bromo-2-methylphenyl)piperidin-2-one is a compound belonging to the piperidine class, recognized for its diverse biological activities. This article explores its biological properties, mechanisms of action, and potential therapeutic applications, drawing on various studies and findings.

Chemical Structure and Properties

• Molecular Formula : C12H14BrN
• Molecular Weight : 252.15 g/mol
• Structure : The compound features a piperidinone core substituted with a brominated aromatic ring, which is critical for its biological activity.

The biological activity of 1-(4-Bromo-2-methylphenyl)piperidin-2-one is attributed to its interaction with various molecular targets:

• Receptor Modulation : The compound may interact with neurotransmitter receptors, particularly those involved in serotonin and dopamine pathways, influencing mood and behavior.
• Enzyme Inhibition : It has been shown to inhibit key enzymes such as Na+/K(+)-ATPase, which plays a role in cancer cell proliferation and survival .

Biological Activity Overview

The compound exhibits several biological activities, including:

• Antimicrobial Properties : Studies indicate that it possesses significant antibacterial effects against both Gram-positive and Gram-negative bacteria, comparable to established antibiotics like linezolid .
• Anticancer Activity : Research has demonstrated that 1-(4-Bromo-2-methylphenyl)piperidin-2-one can inhibit tumor growth by targeting cancer cell signaling pathways. For instance, it has been shown to inhibit Ras oncogene activity in cancer cells .

Comparative Biological Activity Table

Activity Type	Description	Reference
Antibacterial	Effective against resistant bacterial strains
Anticancer	Inhibits Na+/K(+)-ATPase and Ras activity in cancer cells
Neuroactive	Potential effects on serotonin and dopamine receptors
Analgesic	Similar compounds show pain-relieving properties

Case Studies

• Antibacterial Efficacy : A study evaluated the efficacy of 1-(4-Bromo-2-methylphenyl)piperidin-2-one against various bacterial strains. The compound demonstrated remarkable potency against penicillin-resistant strains, highlighting its potential as an alternative treatment option .
• Cancer Cell Studies : In vitro studies showed that the compound significantly inhibited the growth of glioma cell lines by targeting the Na+/K(+)-ATPase enzyme. This inhibition was linked to reduced tumor growth rates and enhanced apoptosis in cancer cells .

Q & A

Q. In enzyme inhibition studies, how can researchers differentiate between competitive and non-competitive mechanisms?

• Methodological Answer :
• Kinetic Assays : Measure enzyme velocity (Vₘₐₓ) and substrate affinity (Kₘ) at varying inhibitor concentrations. A competitive inhibitor increases Kₘ without affecting Vₘₐₓ, while a non-competitive inhibitor reduces Vₘₐₓ .
• Docking Simulations : Use molecular docking (e.g., AutoDock Vina) to predict binding modes relative to the active site .